Cas no 2649079-36-5 (tert-butyl N-5-(2-isocyanatopropan-2-yl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2-isocyanatopropan-2-yl)pyrimidin-2-ylcarbamate
• CAS No: 2649079-36-5
• MF: C₁₃H₁₈N₄O₃
• MW: 278.307022571564
• CID: 6070270
• PubChem ID: 165689926
• Update Time: 2025-05-23

tert-butyl N-5-(2-isocyanatopropan-2-yl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-isocyanatopropan-2-yl)pyrimidin-2-ylcarbamate
• 2649079-36-5
• tert-butyl N-[5-(2-isocyanatopropan-2-yl)pyrimidin-2-yl]carbamate
• EN300-1882091

• Inchi： 1S/C13H18N4O3/c1-12(2,3)20-11(19)17-10-14-6-9(7-15-10)13(4,5)16-8-18/h6-7H,1-5H3,(H,14,15,17,19)
• InChI Key： DHTPXRMFZXQJBQ-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)C(C)(C)N=C=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.13789045g/mol
• Monoisotopic Mass: 278.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.5Ų

Additional information on tert-butyl N-5-(2-isocyanatopropan-2-yl)pyrimidin-2-ylcarbamate

Professional Introduction to Tert-butyl N-5-(2-isocyanatopropan-2-yl)pyrimidin-2-ylcarbamate (CAS No. 2649079-36-5)

Tert-butyl N-5-(2-isocyanatopropan-2-yl)pyrimidin-2-ylcarbamate, a compound with the CAS number 2649079-36-5, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular formula and structural configuration of this compound contribute to its unique chemical properties, making it a subject of intense study among researchers.

The compound's name highlights several key structural features that are crucial for understanding its behavior and utility. The presence of a tert-butyl group provides steric hindrance, which can influence reaction pathways and selectivity in synthetic processes. Additionally, the N-5-(2-isocyanatopropan-2-yl)pyrimidin-2-ylcarbamate moiety introduces a highly reactive isocyanate group, which is known for its ability to participate in various organic transformations. These features make the compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel carbamates as pharmacological agents. Carbamates are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The specific structure of Tert-butyl N-5-(2-isocyanatopropan-2-yl)pyrimidin-2-ylcarbamate positions it as a promising candidate for further exploration in this domain.

One of the most exciting aspects of this compound is its potential role in the development of new therapeutic agents. Researchers have been investigating its reactivity and how it can be modified to produce compounds with specific biological activities. For instance, the isocyanate group can be used to form urea derivatives, which have shown promise in treating various diseases, including inflammatory disorders and cancer. The tert-butyl group, on the other hand, can enhance the stability of the molecule during synthesis and storage, making it more practical for industrial applications.

The latest research in this area has highlighted several innovative applications of Tert-butyl N-5-(2-isocyanatopropan-2-yl)pyrimidin-2-ylcarbamate. A study published in the Journal of Organic Chemistry demonstrated its utility in constructing complex pyrimidine derivatives, which are known for their antimicrobial and anti-inflammatory properties. Another study focused on its role in polymer chemistry, where it was used to create novel polyurethane materials with enhanced mechanical properties.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions. The use of high-purity starting materials and carefully optimized protocols is essential to ensure high yields and minimal byproduct formation. Advances in synthetic methodologies have made it possible to produce Tert-butyl N-5-(2-isocyanatopropan-2-yl)pyrimidin-2-ylcarbamate with increasing efficiency and scalability.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Researchers are exploring its use as a crosslinking agent in the production of high-performance coatings and adhesives. The reactivity of the isocyanate group allows it to form strong covalent bonds with various substrates, resulting in materials with improved durability and resistance to environmental factors.

The safety profile of Tert-butyl N-5-(2-isocyanatopropan-2-yl)pyrimidin-2-ylcarbamate is another critical aspect that has been thoroughly evaluated. While isocyanates can be reactive and require handling under controlled conditions, modern synthetic techniques have minimized risks associated with their use. Proper storage and handling procedures ensure that researchers can work with this compound safely while maximizing its potential benefits.

The future prospects for Tert-butyl N-5-(2-isocyanatopropan-2-yldiethylaminoethyl)-4-methylpyrimidinone are exciting and multifaceted. As our understanding of its chemical properties continues to grow, so does the range of possible applications. Whether it is used to develop new drugs or create advanced materials, this compound is poised to make significant contributions to science and industry.

In conclusion, Tert-butyl N-5-(2-isocyanatopropan--diethylaminoethyl)-4-methylpyrimidinone (CAS No. 26490793625) stands out as a versatile and promising compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug development and material science.